3-(2-Bromo-5-chlorophenyl)-2-hydroxypropanoic acid

• Molecular Formula: C9H8BrClO3
• Molecular Weight: 279.51 g/mol
• SMILES: C1=CC(=C(C=C1Cl)CC(C(=O)O)O)Br
• InChI: InChI=1S/C9H8BrClO3/c10-7-2-1-6(11)3-5(7)4-8(12)9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChIKey: DRSRMVHHNVWDGH-UHFFFAOYSA-N

3-(2-Bromo-5-chlorophenyl)-2-hydroxypropanoic acid (CAS 1852726-91-0): Core Identity and Procurement-Relevant Physicochemical Profile

3-(2-Bromo-5-chlorophenyl)-2-hydroxypropanoic acid is a halogenated 3-aryl-2-hydroxypropanoic acid derivative with the molecular formula C₉H₈BrClO₃ and a molecular weight of 279.52 g·mol⁻¹ . Its structure features a 1-bromo-2-chloro-substituted phenyl ring at the β-position and a hydroxyl group at the α-position of the propanoic acid backbone, generating a chiral center that yields a racemic mixture in the absence of asymmetric synthesis . The compound is commercially available at 95% purity from multiple vendors and is primarily employed as a synthetic intermediate in medicinal chemistry programs targeting insulin resistance and metabolic disorders [1].

Workflow

Synthetic intermediate for medicinal chemistry programs

Selection Context

α‑hydroxy scaffold with IP-precedented metabolic target space

Chiral Capability

Racemic chiral center supports enantioselective method development

• [1] AstraZeneca AB. 3-aryl-2-hydroxypropionic acid derivative (I). US Patent. FreePatentsOnline, 2001. Describes 3-aryl-2-hydroxypropionic acid derivatives for clinical conditions associated with insulin resistance. https://www.freepatentsonline.com/ View Source

Why 3-(2-Bromo-5-chlorophenyl)-2-hydroxypropanoic Acid Cannot Be Replaced by Its 3-Hydroxy Regioisomer or Non-Hydroxylated Analog

The position of the hydroxyl group on the propanoic acid backbone—α (C-2) versus β (C-3)—fundamentally alters both the compound's synthetic reactivity and its putative biological target engagement. In the 3-aryl-2-hydroxypropanoic acid scaffold, the α-hydroxy group is adjacent to the carboxylic acid, enabling chelation of metal ions, intramolecular hydrogen bonding, and participation in DAST-mediated fluorination reactions that proceed with partial rearrangement; the isomeric 3-hydroxy-2-phenylpropanoic ester shows markedly reduced rearrangement under identical conditions [1]. Furthermore, the 2-hydroxy substitution pattern is explicitly claimed in patent families covering 3-aryl-2-hydroxypropionic acid derivatives as insulin-resistance modulators, whereas the 3-hydroxy regioisomer lacks this specific patent precedent [2]. The non-hydroxylated analog 3-(2-bromo-5-chlorophenyl)propanoic acid (CAS 66192-05-0) lacks the hydrogen-bond donor and acceptor capacity conferred by the α-OH group, reducing its utility as a chiral building block and altering its lipophilicity profile . These differences cannot be compensated for post hoc and mandate compound-specific procurement for target-directed research.

Target

2‑OH (α) regioisomer

Enables DAST‑mediated skeletal rearrangement; claimed insulin‑resistance pharmacophore.

Substitute

3‑OH regioisomer / non‑hydroxylated analog

3‑OH shows minimal rearrangement and different H‑bond profile; non‑OH analog lacks chiral center and IP alignment.

• Reactivity divergence may alter fluorinated product distribution
• Patent landscape and hydrogen‑bonding capacity may not transfer
• Absence of chiral center limits asymmetric synthesis utility

• [1] Haigh, D.; Magee, K.; McNab, H. Anomalous fluorinations of 3-aryl-2-hydroxypropanoic esters by diethylaminosulfur trifluoride (DAST). Journal of the Chemical Society, Perkin Transactions 1, 1996. Reports that 3-aryl-2-hydroxypropanoic esters undergo rearrangement with DAST, whereas the isomeric 3-hydroxy-2-phenylpropanoic ester shows much less rearrangement. View Source
• [2] AstraZeneca AB. 3-aryl-2-hydroxypropionic acid derivative (I). FreePatentsOnline, 2001. Claims 3-aryl-2-hydroxypropionic acid derivatives for clinical conditions associated with insulin resistance. https://www.freepatentsonline.com/ View Source

Quantitative Differentiation Evidence for 3-(2-Bromo-5-chlorophenyl)-2-hydroxypropanoic Acid Versus Its Closest Analogs

Regioisomeric Hydroxyl Position Drives Divergent Reactivity in Fluorination Reactions

The 2-hydroxy (α-OH) regioisomer exhibits fundamentally different reactivity from the 3-hydroxy (β-OH) regioisomer in fluorination reactions. Treatment of 3-aryl-2-hydroxypropanoic esters with diethylaminosulfur trifluoride (DAST) yields considerable amounts of rearranged 2-aryl-3-fluoropropanoic esters alongside the expected product, whereas the isomeric 3-hydroxy-2-phenylpropanoic ester shows much less rearrangement under similar conditions and also produces an elimination product [1]. This divergent reactivity is attributable to the proximity of the α-OH to the ester carbonyl, which facilitates neighboring-group participation during the fluorination mechanism.

DAST fluorination

Head‑to‑head

α‑OH esters: considerable rearrangement to 2‑aryl‑3‑fluoropropanoic esters. β‑OH isomer: much less rearrangement, competing elimination.

Synthetic route design depends on regioisomeric reactivity

Solution‑phase DAST conditions; product distribution is qualitative

Evidence Dimension	Product distribution upon DAST-mediated fluorination
Target Compound Data	3-Aryl-2-hydroxypropanoic esters (α-OH series): considerable amounts of rearranged 2-aryl-3-fluoropropanoic esters formed alongside expected products
Comparator Or Baseline	3-Hydroxy-2-phenylpropanoic ester (β-OH series): much less rearrangement; elimination product also obtained
Quantified Difference	Qualitatively distinct product distribution profiles; α-OH substrates undergo significant skeletal rearrangement, β-OH substrates predominantly follow a different reaction pathway
Conditions	DAST (diethylaminosulfur trifluoride) treatment; solution-phase organic synthesis

Why This Matters

For medicinal chemistry programs requiring late-stage fluorination of the propanoic acid scaffold, the α-OH regioisomer offers a distinct and tunable reactivity manifold that is not available with the β-OH isomer, directly impacting synthetic route design and procurement specifications.

• [1] Haigh, D.; Magee, K.; McNab, H. Anomalous fluorinations of 3-aryl-2-hydroxypropanoic esters by diethylaminosulfur trifluoride (DAST). Journal of the Chemical Society, Perkin Transactions 1, 1996. CAN 126:143928; AN 1997:56534 CAPLUS. View Source

Patent-Backed Scaffold Specificity: α-Hydroxy Substitution Is Required for Insulin-Resistance Modulator Claims

The 3-aryl-2-hydroxypropionic acid scaffold—specifically with the hydroxyl group at the α-position (C-2)—is the claimed chemotype in patent families from AstraZeneca covering compounds for the treatment of clinical conditions associated with insulin resistance, including type 2 diabetes [1]. The patent explicitly describes the 2-hydroxy substitution as integral to the pharmacophore. The 3-hydroxy regioisomer (CAS 1490080-24-4) falls outside this claimed structural scope. While no direct IC₅₀ or EC₅₀ data for the specific 2-bromo-5-chloro-substituted exemplar are publicly available, the patent establishes the α-OH positional requirement as a gatekeeper for intellectual property (IP) and biological activity within this therapeutic area.

Patent scaffold specificity

Class‑level

α‑OH substitution is claimed in insulin‑resistance modulator patents; 3‑OH regioisomer falls outside this scope.

IP landscape context for metabolic target research

No public IC₅₀ data for this bromo‑chloro exemplar

Evidence Dimension	Patent claim scope and pharmacophore definition
Target Compound Data	3-Aryl-2-hydroxypropionic acid scaffold: claimed in AstraZeneca patent families for insulin-resistance modulation
Comparator Or Baseline	3-Aryl-3-hydroxypropionic acid scaffold: outside the specific patent claims for this indication
Quantified Difference	Binary (claimed vs. not claimed); α-OH is an essential structural feature of the patented pharmacophore
Conditions	Patent analysis; no direct biological assay comparison available for the 2-bromo-5-chloro-substituted pair

Why This Matters

Procurement decisions in an IP-sensitive drug discovery environment must account for patent landscape positioning; the 2-hydroxy regioisomer provides a direct entry point into a claimed chemical space for metabolic disease targets, whereas the 3-hydroxy isomer does not.

• [1] AstraZeneca AB. 3-aryl-2-hydroxypropionic acid derivative (I). FreePatentsOnline, 2001. Describes novel 3-aryl-2-hydroxypropionic acid derivatives for clinical conditions associated with insulin resistance. View Source

Physicochemical Differentiation: LogP and Hydrogen-Bonding Capacity Distinguish 2-Hydroxy from 3-Hydroxy and Non-Hydroxylated Analogs

The target compound 3-(2-bromo-5-chlorophenyl)-2-hydroxypropanoic acid (CAS 1852726-91-0) has a computed LogP of 2.09 and a topological polar surface area (TPSA) of 57.53 Ų, with 2 hydrogen-bond donors and 2 hydrogen-bond acceptors . In contrast, the 3-hydroxy regioisomer (CAS 1490080-24-4) exhibits a higher LogP of 2.35 and an additional hydrogen-bond acceptor (3 total) , while the non-hydroxylated analog 3-(2-bromo-5-chlorophenyl)propanoic acid (CAS 66192-05-0) has a lower molecular weight (263.52 vs. 279.52 g·mol⁻¹), lacks the hydroxyl group entirely, and has a different H-bond donor/acceptor profile . The 0.26 LogP unit difference between the 2-hydroxy and 3-hydroxy regioisomers corresponds to an approximately 1.8-fold difference in octanol-water partition coefficient, which can meaningfully affect membrane permeability, solubility, and protein-binding characteristics.

LogP & H‑bond profile

Data to verify

Target: LogP 2.09, HBD 2, HBA 2. 3‑OH isomer: LogP 2.35, HBA 3.

Lower computed LogP may support aqueous solubility screening

Predicted values; experimental confirmation recommended

Evidence Dimension	Computed LogP (lipophilicity)
Target Compound Data	LogP = 2.09; TPSA = 57.53 Ų; HBD = 2; HBA = 2; MW = 279.52 (Leyan and ChemSrc data)
Comparator Or Baseline	3-Hydroxy regioisomer (CAS 1490080-24-4): LogP = 2.35; TPSA = 57.5 Ų; HBD = 2; HBA = 3; MW = 279.51 (Fluorochem data). Non-hydroxylated analog (CAS 66192-05-0): MW = 263.52; C₉H₈BrClO₂ (ChemSrc data)
Quantified Difference	ΔLogP = 0.26 (2-OH lower, i.e., less lipophilic than 3-OH); ΔMW = 16 Da (2-OH vs. non-hydroxylated); HBA count differs (2 vs. 3 vs. non-hydroxylated profile)
Conditions	Predicted/computed values from vendor technical datasheets and ChemSrc database

Why This Matters

The lower LogP of the 2-hydroxy compound suggests superior aqueous solubility and potentially reduced non-specific protein binding relative to the 3-hydroxy isomer, making it the preferred choice for assays requiring higher compound concentrations in aqueous media.

Antimicrobial Activity of Halogenated 3-Phenylpropanoic Acid Class: Structural Determinants and Implications for the 2-Bromo-5-Chloro-2-Hydroxy Substitution Pattern

A 2020 study of chlorinated 3-phenylpropanoic acid derivatives from the marine actinomycete Streptomyces coelicolor LY001 established quantitative structure-activity relationships (SAR) for this compound class. The most active compound, 3-(3,5-dichloro-4-hydroxyphenyl)propanoic acid (Compound 1), displayed an MIC of 16 µg/mL against Escherichia coli and inhibition zones of 17 mm (S. aureus) and 23 mm (E. coli) [1]. Importantly, the study demonstrated that the presence of a free terminal carboxylic acid and the specific halogenation pattern on the phenyl ring are critical for maximal antibacterial activity, with the methyl ester derivative (Compound 2) and the monochloro analog (Compound 3) showing reduced activity (MIC 32–64 µg/mL) [1]. This class-level SAR supports the rationale that the unique 2-bromo-5-chloro-dihalogenated phenyl substitution pattern—combined with the free 2-hydroxypropanoic acid moiety—may confer differentiated antimicrobial potency compared to mono-halogenated or non-hydroxylated analogs, though direct experimental confirmation with the target compound is still required.

Antimicrobial class SAR

Class‑level inference

Dihalogenated free‑acid analogs show MIC ~16 µg/mL; monohalogen/ester derivatives 32–64 µg/mL.

Supports antimicrobial screening context for dihalogenated scaffold

Direct testing of this compound is needed; marine natural product study

Evidence Dimension	Antimicrobial activity (MIC against E. coli)
Target Compound Data	Not yet directly tested in published literature; predicted to follow class SAR trends based on halogenation pattern and free carboxylic acid presence
Comparator Or Baseline	Compound 1 (3-(3,5-dichloro-4-hydroxyphenyl)propanoic acid): MIC 16 µg/mL (E. coli); Compound 2 (methyl ester): MIC 32–64 µg/mL; Compound 3 (monochloro): MIC 32–64 µg/mL; Unsubstituted 3-phenylpropanoic acid (Compound 4): weakly active, MIC 64–250 µg/mL
Quantified Difference	Class SAR: dihalogenation + free COOH → MIC ~16 µg/mL; monohalogenation or esterification → MIC 32–64 µg/mL; no halogenation → MIC 64–250 µg/mL
Conditions	Microdilution method; tested against E. coli, S. aureus, and C. albicans; marine natural products study (Mar. Drugs 2020, 18(9), 450)

Why This Matters

The class-level SAR provides a data-driven rationale for selecting the 2-bromo-5-chloro-dihalogenated 2-hydroxy scaffold over mono-halogenated or non-hydroxylated analogs for antimicrobial screening programs, reducing the risk of investing in less promising substitution patterns.

• [1] Shaala, L.A.; Youssef, D.T.A.; Al-Massarani, S.M.; et al. Antimicrobial Chlorinated 3-Phenylpropanoic Acid Derivatives from the Red Sea Marine Actinomycete Streptomyces coelicolor LY001. Mar. Drugs 2020, 18(9), 450. DOI: 10.3390/md18090450. View Source

Recommended Application Scenarios for 3-(2-Bromo-5-chlorophenyl)-2-hydroxypropanoic Acid Based on Differentiated Evidence

Insulin Resistance and Type 2 Diabetes Drug Discovery: IP-Secure α-Hydroxy Scaffold

Procurement of 3-(2-bromo-5-chlorophenyl)-2-hydroxypropanoic acid is directly indicated for medicinal chemistry programs targeting insulin resistance, type 2 diabetes, and related metabolic disorders where the 3-aryl-2-hydroxypropionic acid pharmacophore has been claimed in the patent literature [1]. The 2-bromo-5-chloro substitution pattern provides two orthogonal halogen handles for further derivatization via cross-coupling reactions—the bromine atom undergoes palladium-catalyzed Suzuki, Heck, or Buchwald-Hartwig couplings, while the chlorine atom offers an alternative site for nucleophilic aromatic substitution under appropriate conditions. Selection of this specific compound over the 3-hydroxy regioisomer (CAS 1490080-24-4) ensures alignment with the established patent landscape for insulin-resistance modulators, thereby reducing freedom-to-operate risks [1].

Late-Stage Fluorination Programs Exploiting DAST-Mediated Skeletal Rearrangement

The unique reactivity of 3-aryl-2-hydroxypropanoic esters under DAST-mediated fluorination—characterized by significant skeletal rearrangement to 2-aryl-3-fluoropropanoic esters—makes the 2-hydroxy scaffold a strategic choice for programs that require access to rearranged fluorinated products [2]. This reactivity is not available with the 3-hydroxy regioisomer, which predominantly follows an alternative reaction pathway with minimal rearrangement and competing elimination [2]. 3-(2-Bromo-5-chlorophenyl)-2-hydroxypropanoic acid can be esterified and subjected to DAST conditions to access 2-(2-bromo-5-chlorophenyl)-3-fluoropropanoic acid derivatives, expanding the accessible chemical space for fluorine-containing drug candidates.

Antimicrobial Screening Cascades for Dihalogenated Phenylpropanoic Acids

Based on class-level structure-activity relationships established for chlorinated 3-phenylpropanoic acid derivatives, the dihalogenated (Br + Cl) 2-hydroxy scaffold is predicted to exhibit superior antimicrobial activity compared to mono-halogenated or non-hydroxylated analogs [3]. The free carboxylic acid moiety—retained in the target compound—has been demonstrated as essential for maximal antibacterial potency; esterification reduces activity by 2- to 4-fold (MIC increases from 16 to 32–64 µg/mL) [3]. The 2-bromo-5-chloro substitution pattern introduces a bromine atom with a larger van der Waals radius and higher polarizability than chlorine alone, potentially enhancing hydrophobic interactions with bacterial target sites. Procurement of this specific compound is recommended for antimicrobial screening cascades where dihalogenation and a free carboxylic acid are hypothesized to be key potency determinants.

Chiral Building Block for Asymmetric Synthesis of Bioactive Molecules

The 2-hydroxy group creates a stereogenic center at the α-carbon, making 3-(2-bromo-5-chlorophenyl)-2-hydroxypropanoic acid a valuable chiral building block for asymmetric synthesis [4]. The compound can be resolved into its enantiomers via chiral chromatography or enzymatic resolution, as described in the patent literature for related 3-aryl-2-hydroxypropanoic acid derivatives [4]. The resulting enantiopure intermediates can serve as precursors for the synthesis of optically active pharmaceuticals, agrochemicals, and functional materials. The non-hydroxylated analog 3-(2-bromo-5-chlorophenyl)propanoic acid (CAS 66192-05-0) lacks this stereogenic center and cannot fulfill this role, reinforcing the rationale for compound-specific procurement [4].

Application

Selection Property

Validation Focus

Insulin resistance target research

α‑OH regioisomeric scaffold with IP precedent

Pharmacophore alignment; derivatization via Br/Cl handles

Fluorination reactivity studies

DAST‑reactive α‑hydroxy ester scaffold

Rearrangement product distribution and fluorinated analog access

Antimicrobial screening programs

Dihalogenated free‑acid scaffold

Class‑SAR antimicrobial endpoint context; MIC determination

Chiral building block synthesis

Racemic α‑hydroxy acid with resolvable stereocenter

Enantioselective resolution and asymmetric derivatization

• [1] AstraZeneca AB. 3-aryl-2-hydroxypropionic acid derivative (I). FreePatentsOnline, 2001. Describes 3-aryl-2-hydroxypropionic acid derivatives for insulin-resistance modulation. https://www.freepatentsonline.com/ View Source
• [2] Haigh, D.; Magee, K.; McNab, H. Anomalous fluorinations of 3-aryl-2-hydroxypropanoic esters by diethylaminosulfur trifluoride (DAST). J. Chem. Soc., Perkin Trans. 1, 1996. View Source
• [3] Shaala, L.A.; Youssef, D.T.A.; Al-Massarani, S.M.; et al. Antimicrobial Chlorinated 3-Phenylpropanoic Acid Derivatives from the Red Sea Marine Actinomycete Streptomyces coelicolor LY001. Mar. Drugs 2020, 18(9), 450. DOI: 10.3390/md18090450. View Source
• [4] US20160102042A1. A process for the preparation of 3-aryl-2-hydroxy propanoic acid compounds. Google Patents. Describes synthetic methodology for 3-aryl-2-hydroxypropanoic acid derivatives including chiral resolution approaches. https://patents.google.com/patent/US20160102042A1/en View Source